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These application notes provide a detailed overview of the key plasma diagnostic techniques
employed in Heliotron J, a helical-axis heliotron device. The following sections offer insights
into the fundamental principles, experimental setups, and operational protocols for diagnosing
critical plasma parameters. The quantitative data is summarized for comparative analysis, and
experimental workflows are visually represented to facilitate a comprehensive understanding.

Thomson Scattering: Electron Temperature and
Density Profiles

Thomson scattering is a primary diagnostic for measuring the local electron temperature (Te)
and electron density (ne) profiles in the plasma. This technique relies on the scattering of a
high-power laser beam by the plasma electrons. The spectral broadening of the scattered light
is directly related to the electron temperature, while the total scattered light intensity is
proportional to the electron density.

Quantitative Data
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Parameter Value Reference
Measurable Electron

10 eV to 10 keV [1][2]
Temperature Range
Measurable Electron Density

>5x 1018 m-3 [1]12]
Range
Spatial Resolution ~10 mm [1112][3]
Number of Spatial Points 25 [11121[3]
Temporal Resolution (Time

10 ms [11[2][3]
Interval)

Two high-repetition Nd:YAG
Laser System [11[2][3]

lasers
Laser Energy > 550 mJ at 50 Hz [1112][3]
Scattering Angle 20° (obliquely backscattered) [1][2]

Collection Optics Solid Angle

~100 msr

[1]3]

Experimental Protocol

Laser Injection: Two high-repetition Nd:YAG lasers are fired into the Heliotron J vacuum

vessel. The laser beam is injected from a port located obliquely downward and travels

upward through the plasma.[2]

Scattering: The laser photons scatter off the plasma electrons.

Light Collection: The scattered light is collected by a large concave mirror (D=800 mm,

f/2.25) with a solid angle of approximately 100 msr.[1][3]

Signal Transmission: The collected light is transferred via optical fiber bundles to a series of

polychromators.[3]

Spectral Analysis: Each polychromator uses interference filters to separate the scattered

light into different wavelength channels.[3]
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» Detection: Avalanche photodiodes (APDs) within the polychromators detect the light in each
wavelength channel.[3]

» Data Acquisition: The signals from the APDs are amplified by fast preamplifiers and then
digitized and recorded by a VME-based data acquisition system.[3]

» Profile Reconstruction: By analyzing the spectral distribution and intensity of the scattered
light at 25 spatial points, the time evolution of the electron temperature and density profiles
can be reconstructed.[1][3]

Experimental Workflow

Heliotron J Detection System

Electron Temperature & Density Profiles

Click to download full resolution via product page

Caption: Workflow for Thomson Scattering measurements in Heliotron J.

Interferometry: Electron Density Measurement

Interferometry is a standard and reliable technique for measuring the line-integrated electron
density of the plasma.[4][5] It works by comparing the phase shift of an electromagnetic wave
that passes through the plasma with a reference wave that does not. This phase shift is directly
proportional to the electron density along the beam path.

Quantitative Data
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Parameter Value Reference

Multi-channel 320 GHz solid-
System Type ] [4][6]
state source interferometer

Frequency 320 GHz [6]

Measurement Channels >5 [6]

] High-density plasmas (up to ~1
Target Density Range [4]16]
x 1020 m-3)

) Heterodyne Michelson
Optical Scheme ) [6]
interferometer

Experimental Protocol

o Beam Generation: Two solid-state oscillators are used as sources, one with a fixed
frequency of 320 GHz and the other with a tunable frequency (312-324 GHz), to create a
heterodyne system.[6]

o Beam Transmission: Quasi-optical techniques, including off-axis parabolic mirrors, are used
to transmit and shape the beam. The beam is elongated vertically to form a sheet beam for
multi-channel measurements.[6]

o Plasma Interaction: The sheet beam is injected into the Heliotron J vacuum chamber and
passes through the plasma.

o Reflection: The beam is reflected by a retroreflector-array installed on the inner wall of the
vacuum chamber. This array is designed to suppress beam refraction caused by the plasma.

[6]

e Recombination and Detection: The reflected beam is combined with the reference beam, and
the resulting interference pattern is detected.

» Phase Shift Analysis: The phase difference between the probing and reference beams is
measured. This phase shift is then used to calculate the line-integrated electron density.
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« Density Profile: By using a multi-channel system, a profile of the electron density can be
inferred.

Logical Relationship
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Caption: Logical flow of the interferometer diagnostic.

Spectroscopy: Impurity Transport and lon
Temperature
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Spectroscopic diagnostics are crucial for understanding impurity content, transport, and ion

temperature in the plasma. By analyzing the light emitted from the plasma at various

wavelengths, one can identify different ion species and determine their temperature and

density.

Key Spectroscopic Techniques and Applications

Visible Spectroscopy: Used to measure the brightness distribution of line emissions from
ionized light impurities and to determine the effective ionic charge (Zeff) from visible
bremsstrahlung.[7][8]

VUV/EUV Spectroscopy: A flat-field extreme ultraviolet (EUV) spectrometer is used for the
quantitative analysis of core impurities.[8] This allows for the study of high-Z impurities.

Charge Exchange Recombination Spectroscopy (CXRS): By observing the light emitted from
impurity ions after they have undergone charge exchange with neutral beam particles, the
ion temperature and velocity can be determined.[9]

Beam Emission Spectroscopy (BES): Used to measure density fluctuations in the plasma.[9]

Experimental Protocol (General)

Light Collection: Light from the plasma is collected using appropriate optics (e.g., lenses,
mirrors) and guided to the spectrometer.

Wavelength Dispersion: A grating within the spectrometer disperses the incoming light into its
constituent wavelengths.

Detection: A detector, such as a charge-coupled device (CCD) or a photomultiplier tube
array, records the intensity of the light at each wavelength.

Spectral Analysis: The resulting spectrum is analyzed to identify spectral lines corresponding
to specific elements and their ionization states.

Parameter Derivation: From the line broadening (Doppler broadening), line intensity, and line
shifts, parameters such as ion temperature, impurity density, and plasma rotation can be
derived.
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Caption: Information pathway for spectroscopic diagnostics.

Magnetic Diagnhostics: Plasma Equilibrium and
Stability
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Magnetic diagnostics are essential for determining the macroscopic properties of the plasma,
such as its position, shape, current, and stored energy.[10][11] These diagnostics measure the
magnetic fields and fluxes produced by the plasma and external coils.

Key Magnetic Diaghostic Components

o Magnetic Probes (Mirnov Coils): Small coils located around the vacuum vessel to measure
the local magnetic field.[11] They are used to determine the plasma position and shape and
to study magnetohydrodynamic (MHD) instabilities.

e Flux Loops: Loops of wire that measure the change in magnetic flux, which can be related to
the plasma current and position.[12]

» Diamagnetic Loops: A pair of loops used to measure the diamagnetic effect of the plasma,
which is a reduction in the toroidal magnetic field due to the plasma pressure. This
measurement provides the total stored energy of the plasma.[10]

Experimental Protocol

» Signal Induction: Changes in the magnetic field and flux due to the plasma induce voltages
in the magnetic probes and flux loops.

 Signal Integration: The signals from the probes and loops are typically integrated over time to
obtain the magnetic field and flux, respectively.

» Data Acquisition: The integrated signals are digitized and recorded.

» Equilibrium Reconstruction: The magnetic measurements are used as input for equilibrium
reconstruction codes (e.g., HINT, EFIT) which solve the Grad-Shafranov equation to
determine the magnetic flux surfaces and plasma profiles.[11][13]

Logical Relationship for Equilibrium Reconstruction

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://inis.iaea.org/records/99m4q-b0d40
https://www.ipp.cas.cz/vedecka_struktura_ufp/tokamak/COMPASS/diagnostics/magneticka-diagnostika/index.html
https://www.ipp.cas.cz/vedecka_struktura_ufp/tokamak/COMPASS/diagnostics/magneticka-diagnostika/index.html
https://www.researchgate.net/publication/369471667_Optimization_of_the_magnetic_diagnostics_for_plasma_equilibrium_reconstruction_in_EAST_long-pulse_operation
https://inis.iaea.org/records/99m4q-b0d40
https://www.ipp.cas.cz/vedecka_struktura_ufp/tokamak/COMPASS/diagnostics/magneticka-diagnostika/index.html
https://www.jspf.or.jp/JPFRS/PDF/Vol6/jpfr2004_06-496.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Plasma Current & Pressure

enerates B-field

Magnetic Probes & Flux Loops

l

Induced Voltages

'

Integration & Digitization

l

Magnetic Field & Flux Data

l

Equilibrium Reconstruction Code
(e.g., HINT)

;

Plasma Position, Shape,

Stored Energy, g-profile

Click to download full resolution via product page

Caption: Logical flow for magnetic equilibrium reconstruction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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